Cas no 2034253-64-8 (2-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: 2-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034253-64-8
• MF: C₁₃H₁₆N₄O₂
• MW: 260.2917
• CID: 5348337
• Update Time: 2025-10-10

2-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• 2-methyl-N-(5-methylisoxazol-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• 2-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C13H16N4O2/c1-7-5-12(17-19-7)16-13(18)9-3-4-10-11(6-9)15-8(2)14-10/h5,9H,3-4,6H2,1-2H3,(H,14,15)(H,16,17,18)
• InChI Key： PVBFERFUHKONIR-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C(C([H])([H])[H])N2[H])N([H])C1C([H])=C(C([H])([H])[H])ON=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• XLogP3: 1.2
• Topological Polar Surface Area: 83.8